Cas no 1361578-54-2 (3-Chloro-5-fluoro-4-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 3-Chloro-5-fluoro-4-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361578-54-2
• MF: C₁₁H₄Cl₄FN
• MW: 310.966562271118
• CID: 4923543
• Update Time: 2025-10-23

3-Chloro-5-fluoro-4-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl4FN/c12-6-1-5(2-7(13)11(6)15)10-8(14)3-17-4-9(10)16/h1-4H
• InChI Key： BRNIGXIEQPSEBS-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C1C=C(C(=C(C=1)Cl)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 5.1
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-5-fluoro-4-(3,4,5-trichlorophenyl)pyridine

Compound CAS No. 1361578-54-2: 3-Chloro-5-fluoro-4-(3,4,5-trichlorophenyl)pyridine

The compound 3-Chloro-5-fluoro-4-(3,4,5-trichlorophenyl)pyridine, identified by the CAS registry number 1361578-54-2, is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 3-Chloro-5-fluoro-4-(3,4,5-trichlorophenyl)pyridine is characterized by a pyridine ring substituted with chlorine and fluorine atoms at specific positions. The presence of these halogen substituents significantly influences the electronic properties of the molecule, making it highly reactive in certain chemical transformations. Recent studies have highlighted the importance of such halogen-substituted pyridines in catalytic processes and as intermediates in the synthesis of bioactive compounds.

One of the most notable applications of this compound is in the field of pesticide development. Researchers have found that 3-Chloro-5-fluoro-4-(3,4,5-trichlorophenyl)pyridine exhibits potent insecticidal activity against a wide range of agricultural pests. This has led to its consideration as a lead compound for developing next-generation pesticides that are both effective and environmentally friendly.

In addition to its pesticidal properties, this compound has also been explored for its potential in pharmaceutical research. The unique electronic and steric properties of the molecule make it an attractive candidate for drug design, particularly in the development of anti-inflammatory and antiviral agents. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets, further enhancing its potential in therapeutic applications.

The synthesis of 3-Chloro-5-fluoro-4-(3,4,5-trichlorophenyl)pyridine involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the nucleophilic substitution of a suitable pyridine precursor with chlorine and fluorine substituents. The use of advanced catalysts and reaction techniques has significantly improved the efficiency of this synthesis process.

From an environmental standpoint, understanding the fate and behavior of this compound in natural systems is crucial. Studies have shown that while 3-Chloro-5-fluoro-4-(3,4,5-trichlorophenyl)pyridine is highly effective in its intended applications, it may undergo degradation under certain environmental conditions. This has prompted further research into its environmental impact and the development of strategies to minimize any adverse effects.

In conclusion, the compound CAS No. 1361578-54-2 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique chemical properties and potential uses continue to be explored through cutting-edge research methodologies. As scientific understanding evolves, this compound is poised to play an increasingly important role in addressing global challenges in agriculture, medicine, and materials science.